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Compound of Interest

Compound Name: Pyridin-4-YL-methanethiol

Cat. No.: B154844 Get Quote

Pyridin-4-YL-methanethiol (CAS No. 1822-53-3), also known as 4-(mercaptomethyl)pyridine,

is a pivotal heterocyclic building block in modern medicinal chemistry and materials science.[1]

[2] Its unique structure, combining a pyridine ring with a reactive methanethiol group, makes it

a versatile intermediate for synthesizing a wide array of complex molecules, including novel

pharmaceuticals and agrochemicals.[1] The thiol moiety provides a reactive handle for various

chemical transformations, while the pyridine group can influence solubility, participate in

hydrogen bonding, and coordinate with metal ions.[1][3][4]

This guide serves as a comprehensive technical resource for researchers, scientists, and drug

development professionals. It outlines the critical safety protocols, handling procedures, and

fundamental properties of Pyridin-4-YL-methanethiol, ensuring its effective and safe

application in a laboratory setting. Adherence to these guidelines is paramount to mitigating

risks and achieving reliable, reproducible results.

Section 2: Physicochemical Properties
Understanding the fundamental properties of Pyridin-4-YL-methanethiol is the first step

toward safe and effective handling. The compound is a colorless to slightly yellow liquid

characterized by a pungent, sulfurous odor.[1] Key quantitative data are summarized below.
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Property Value Source(s)

CAS Number 1822-53-3 [1][2][5]

Molecular Formula C₆H₇NS [1][2]

Molecular Weight 125.19 g/mol [1][2]

Boiling Point 109-111 °C (at 8 Torr) [1][5]

Predicted Density 1.107 ± 0.06 g/cm³ [1][5]

Predicted pKa 8.25 ± 0.10 [1][5]

Section 3: Hazard Identification and Toxicological
Profile
Pyridin-4-YL-methanethiol is classified as a hazardous substance and must be handled with

appropriate caution.[2] The primary hazards are associated with its irritant nature and acute

toxicity upon exposure through multiple routes.[2][4]

GHS Classification:

Acute Toxicity, Oral (Category 4): H302 - Harmful if swallowed.[2][4]

Acute Toxicity, Dermal (Category 4): H312 - Harmful in contact with skin.[2][4]

Skin Irritation (Category 2): H315 - Causes skin irritation.[2][4]

Serious Eye Irritation (Category 2A): H319 - Causes serious eye irritation.[2][4]

Acute Toxicity, Inhalation (Category 4): H332 - Harmful if inhaled.[2][4]

The toxicological profile is largely dictated by the thiol (-SH) group, which can interact with

biological systems, and the pyridine moiety. Thiols are known for their pungent odors and

potential to cause irritation.[6] Inhalation of vapors can lead to respiratory tract irritation, while

skin or eye contact can result in significant irritation.[2][7] Ingestion is harmful and requires

immediate medical attention.[8]
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Section 4: Safe Handling, Storage, and Engineering
Controls
A multi-layered approach to safety, incorporating engineering controls, administrative

procedures, and personal protective equipment (PPE), is essential for mitigating the risks

associated with Pyridin-4-YL-methanethiol.

Engineering Controls
Ventilation: All work with this compound must be conducted in a certified chemical fume hood

to minimize inhalation exposure.[9][10] The ventilation system should be adequate to

maintain vapor concentrations well below any established exposure limits.[11]

Safety Equipment: Eyewash stations and safety showers must be readily accessible and in

close proximity to the workstation.[6]

Personal Protective Equipment (PPE)
The use of appropriate PPE is the final barrier between the researcher and the chemical.

Eye and Face Protection: Chemical safety goggles are mandatory.[8][10] For operations with

a higher risk of splashing, a face shield should be worn in addition to goggles.

Skin Protection: A flame-retardant lab coat and full-length pants should be worn.[12]

Chemical-resistant gloves, such as nitrile gloves, must be worn when handling the

compound.[9] Always inspect gloves for integrity before use and change them immediately if

contamination occurs.[13]

Respiratory Protection: Under normal fume hood use, additional respiratory protection is not

typically required. However, in the event of a ventilation failure or a large spill, a NIOSH-

approved respirator with an appropriate cartridge for organic vapors should be used.[8][14]

Administrative Controls and Work Practices
Hygiene: Avoid eating, drinking, or smoking in the laboratory.[8][12] Wash hands thoroughly

with soap and water after handling the compound, before breaks, and at the end of the

workday.[13]
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Labeling: All containers of Pyridin-4-YL-methanethiol must be clearly labeled with the

chemical name and all relevant GHS hazard pictograms and statements.[15]

Storage: Store the compound in a cool, dry, and well-ventilated area designated for

hazardous chemicals.[8][9][12] The container should be kept tightly closed to prevent the

release of vapors and potential oxidation of the thiol group.[6][12] Some sources recommend

storage in a freezer under an inert nitrogen atmosphere to ensure long-term stability.[6]

Incompatibilities: Store separately from strong oxidizing agents, strong acids, and strong

bases.[6][14]

General Laboratory Workflow Diagram
The following diagram illustrates a standard workflow for the safe handling of Pyridin-4-YL-
methanethiol.
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Caption: Standard laboratory workflow for handling Pyridin-4-YL-methanethiol.
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Section 5: Emergency Procedures
Preparedness is key to managing accidental exposures or spills effectively.

First Aid Measures
Inhalation: Immediately move the affected person to fresh air.[10][16] If breathing is difficult

or stops, provide artificial respiration and seek immediate medical attention.[13]

Skin Contact: Immediately remove all contaminated clothing.[12] Wash the affected skin area

with copious amounts of soap and water for at least 15 minutes.[10][11] Seek medical

attention if irritation develops or persists.[17]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open.[12] Remove contact lenses if present and easy to do.[16] Seek immediate

medical attention.[10]

Ingestion: Do NOT induce vomiting.[15] Rinse the mouth with water and seek immediate

medical attention.[8][12]

Spill Response
In the event of a spill, evacuate non-essential personnel and ensure the area is well-ventilated.

[8] Remove all sources of ignition.[12] The response should be guided by the size and location

of the spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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